3-(4-Chlorophenyl)-8-(trifluoromethyl)pyrido[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine

• IUPAC Name: 5-(4-chlorophenyl)-12-(trifluoromethyl)-2,3,4,7,10-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,10,12-hexaen-8-amine
• InChI: InChI=1S/C15H8ClF3N6/c16-9-3-1-7(2-4-9)11-14-22-13(20)12-10(25(14)24-23-11)5-8(6-21-12)15(17,18)19/h1-6H,(H2,20,22)
• InChI Key: OFENTQNLQHCHDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C3N=C(C4=C(N3N=N2)C=C(C=N4)C(F)(F)F)N)Cl
• Molecular Formula: C15H8ClF3N6
• Molecular Weight: 364.71 g/mol

Description

3-(4-Chlorophenyl)-8-(trifluoromethyl)pyrido[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine is a useful research compound. Its molecular formula is C15H8ClF3N6 and its molecular weight is 364.72. The purity is usually 95%.
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Scientific Research Applications

Synthetic Routes and Derivatives

Research on heteroaromatization has led to the synthesis of novel pyrimidine derivatives with potential applications in material science and as intermediates in the development of pharmaceuticals. For instance, the synthesis of new pyrano[2,3-d]pyrimidines and [1,2,4]triazolo[1,5-c]pyrimidines showcases the versatility of pyrimidine derivatives in chemical synthesis (El-Agrody et al., 2001).

Crystal Structure and Molecular Interactions

Studies on the crystal structure of related compounds have provided insights into their molecular interactions, which can inform drug design and material science. For example, the analysis of the crystal structure of N-(4-chlorophenyl)-5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine revealed how molecular packing and hydrogen bonding contribute to the stability of these structures (Repich et al., 2017).

Antimicrobial and Anticancer Activity

Several derivatives of pyrimidine have been synthesized and tested for their biological activities, including antimicrobial and anticancer effects. The synthesis of derivatives like pyrazolo[1,5-a]pyrimidin-7-amine and their evaluation for anticancer activity highlights the therapeutic potential of these compounds (Jiu-fu et al., 2015).

Serotonin Receptor Antagonists

Research into 3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines has unveiled their potential as selective serotonin 5-HT6 receptor antagonists, indicating their usefulness in the development of treatments for neurological disorders (Ivachtchenko et al., 2010).

Novel Antitumor Agents

Triazolopyrimidines have been investigated as novel anticancer agents with unique mechanisms of action, such as inhibiting tubulin polymerization, highlighting their potential in cancer therapy (Zhang et al., 2007).